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Compound of Interest

Compound Name: Tfllrn-NH2

Cat. No.: B12375695 Get Quote

Essential Safety and Handling Guide for
TFLLRN-NH2
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of TFLLRN-NH2 (CAS No: 197794-83-5), a potent, PAR1-selective agonist peptide.[1]

Adherence to these guidelines is essential to ensure personal safety and minimize

environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
TFLLRN-NH2 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[2] Therefore, stringent safety measures are required during handling.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles with

side-shields.[2]

Hand Protection Protective Gloves

Chemical-impermeable gloves

(e.g., nitrile). Gloves must be

inspected before use.[3]

Body Protection Impervious Clothing

A lab coat or other impervious

clothing is necessary to

prevent skin contact.[2]

Respiratory Protection Suitable Respirator

To be used to avoid inhalation

of dust or aerosols, especially

when handling the powder

form.[2][4]

Operational Plan: Step-by-Step Handling
Procedures
All handling of TFLLRN-NH2 should occur in a well-ventilated area, preferably within a

chemical fume hood.[2] An accessible safety shower and eyewash station are mandatory.[2]

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the tightly sealed container in a dry, cool, and well-ventilated place.[3]

Recommended storage for the powder is at -20°C.[2] For solutions, store at -80°C for up to 6

months or -20°C for up to 1 month.[5][6]

Keep away from direct sunlight, sources of ignition, and incompatible materials such as

strong acids/alkalis and strong oxidizing/reducing agents.[2]

2. Preparation and Use:
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Before handling, ensure all required PPE is correctly worn.

Avoid the formation of dust and aerosols.[2][3]

When weighing or transferring the solid, use non-sparking tools.[3]

For creating solutions, refer to the solubility information on the product datasheet to select

the appropriate solvent.[6]

Do not eat, drink, or smoke in the handling area.[2]

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with large amounts of pure water for at least 15

minutes, keeping eyelids open. Consult a doctor.[3]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Consult a doctor.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a Poison Control Center

or doctor immediately.[3]

Spill: Evacuate personnel to a safe area. Remove all sources of ignition. Collect spillage

using spark-proof tools and place it in a suitable, closed container for disposal.[2][3] Avoid

allowing the chemical to enter drains.[3]

Disposal Plan
Waste disposal must be conducted in accordance with all federal, state, and local

environmental regulations.[4]

Contaminated Materials (PPE, labware): Collect all used gloves, wipes, and other

contaminated disposable materials in a designated, sealed waste container.
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Unused Product/Solutions: Dispose of contents and the container at an approved waste

disposal plant.[2] Discharge into the environment must be strictly avoided.[3] One method for

disposal involves dissolving or mixing the material with a combustible solvent and burning it

in a chemical incinerator equipped with an afterburner and scrubber.[4]

Workflow for Safe Handling of TFLLRN-NH2
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Safe Handling Workflow for TFLLRN-NH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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